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Compound of Interest

Compound Name:
1-Ethylpiperidin-3-one

hydrochloride

Cat. No.: B1339733 Get Quote

Solubility Profile of 1-Ethylpiperidin-3-one
Hydrochloride: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 1-
Ethylpiperidin-3-one hydrochloride (CAS No: 41361-28-8), a key intermediate in various

synthetic processes.[1][2] Understanding the solubility of this compound is critical for its

handling, reaction optimization, and formulation development. This document outlines its

solubility in various solvents, provides detailed experimental protocols for solubility

determination, and presents logical workflows for assessing its behavior in different solvent

systems.

Core Compound Properties
1-Ethylpiperidin-3-one hydrochloride is an off-white to light brown solid, often appearing as a

powder or chunks.[1] It is recognized as an irritant, causing skin, eye, and respiratory irritation.

[3] Key physical and chemical properties are summarized in the table below.
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Property Value Source

Molecular Formula C₇H₁₄ClNO [3]

Molecular Weight 163.64 g/mol [3]

Melting Point 178-180 °C [1]

Appearance Off-White to Light Brown Solid [1]

Qualitative Solubility Profile
While specific quantitative solubility data for 1-Ethylpiperidin-3-one hydrochloride is not

readily available in published literature, qualitative assessments indicate the following:

Solvent Solubility

Dimethyl Sulfoxide (DMSO) Slightly Soluble[1]

Methanol Sparingly Soluble[1]

Water Slightly Soluble[1]

As an amine hydrochloride, it is a salt of an organic base.[4][5] Such compounds are generally

expected to exhibit some degree of solubility in polar solvents, particularly water, due to the

ionic nature of the hydrochloride salt.[6] The piperidine ring, while containing a polar amine

group, also possesses nonpolar hydrocarbon character, which influences its solubility in

organic solvents.[7]

Experimental Protocol for Solubility Determination
The following is a generalized, yet detailed, protocol for the quantitative determination of the

solubility of 1-Ethylpiperidin-3-one hydrochloride. This method is based on the principle of

creating a saturated solution and then quantifying the dissolved solute.

Objective: To determine the solubility of 1-Ethylpiperidin-3-one hydrochloride in a given

solvent at a specific temperature.

Materials:
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1-Ethylpiperidin-3-one hydrochloride

Selected solvents (e.g., water, methanol, ethanol, isopropanol, acetone, acetonitrile,

tetrahydrofuran, ethyl acetate)

Analytical balance

Vials with screw caps

Constant temperature shaker or water bath

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

Volumetric flasks and pipettes

Syringe filters (0.45 µm)

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of 1-Ethylpiperidin-3-one hydrochloride to a series of vials,

each containing a known volume of a different solvent. The presence of undissolved solid

is essential to ensure saturation.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a constant temperature shaker or water bath set to the desired

temperature (e.g., 25 °C).

Equilibrate the samples for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium

is reached. The solution should be continuously agitated during this time.

Sample Collection and Preparation:
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After equilibration, allow the vials to stand undisturbed at the set temperature for a short

period to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pipette.

Immediately filter the collected supernatant through a 0.45 µm syringe filter to remove any

undissolved microparticles.

Dilute the filtered, saturated solution with a known volume of a suitable solvent to bring the

concentration within the linear range of the analytical method.

Quantification:

Analyze the diluted samples using a pre-validated HPLC or UV-Vis spectrophotometry

method to determine the concentration of 1-Ethylpiperidin-3-one hydrochloride.

Prepare a calibration curve using standard solutions of known concentrations of the

compound.

Calculate the concentration of the saturated solution by back-calculating from the diluted

sample concentration.

Data Reporting:

Express the solubility in appropriate units, such as mg/mL or g/100 mL.

Record the temperature at which the solubility was determined.

Visualization of Experimental and Logical
Workflows
The following diagrams illustrate the experimental workflow for solubility determination and the

logical relationship governing the solubility of 1-Ethylpiperidin-3-one hydrochloride.
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Caption: Experimental workflow for determining the solubility of 1-Ethylpiperidin-3-one
hydrochloride.
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Caption: Logical relationship between molecular properties and expected solubility.

Conclusion
The solubility of 1-Ethylpiperidin-3-one hydrochloride is a critical parameter for its effective

use in research and development. While quantitative data is sparse, its chemical nature as an

amine hydrochloride suggests higher solubility in polar solvents. The provided experimental

protocol offers a robust framework for determining its precise solubility in various solvent

systems, enabling better control over processes where this compound is utilized. The logical

diagram further aids in predicting its behavior based on fundamental chemical principles. This

guide serves as a valuable resource for scientists and professionals working with this important

chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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